Cas no 1504254-89-0 (1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid)

1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid is a versatile heterocyclic compound featuring a pyrimidine ring fused with a cyclopentane carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The pyrimidine core offers hydrogen-bonding capabilities, while the carboxylic acid group enables further functionalization via esterification, amidation, or other derivatization reactions. Its balanced lipophilicity and polarity enhance solubility in common organic solvents, facilitating downstream applications. The compound is particularly useful in medicinal chemistry for designing kinase inhibitors or nucleoside analogs. High purity grades are available to ensure reproducibility in research and development workflows.

1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid structure

1504254-89-0 structure

Product Name:1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid

CAS No:1504254-89-0

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

CID:5760019

PubChem ID:82604529

Update Time:2025-05-23

1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(pyrimidin-4-yl)cyclopentane-1-carboxylic acid
- 1504254-89-0
- EN300-1842398
- Cyclopentanecarboxylic acid, 1-(4-pyrimidinyl)-
- 1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid
- Inchi： 1S/C10H12N2O2/c13-9(14)10(4-1-2-5-10)8-3-6-11-7-12-8/h3,6-7H,1-2,4-5H2,(H,13,14)
- InChI Key： LFLHHBXQUAHFHY-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CN=CN=2)CCCC1)=O

Computed Properties

Exact Mass: 192.089877630g/mol
Monoisotopic Mass: 192.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.1Å²

Experimental Properties

Density: 1.281±0.06 g/cm3(Predicted)
Boiling Point: 380.2±25.0 °C(Predicted)
pka: 3.54±0.20(Predicted)

1-(Pyrimidin-4-yl)cyclopentane-1-carboxylic acid Pricemore >>

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